Cas no 1805398-77-9 (Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate
• CAS No: 1805398-77-9
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4889691
• Update Time: 2025-07-19

Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate

• Inchi： 1S/C8H6F2N2O5/c1-17-8(14)4-3(13)2-11-7(12(15)16)5(4)6(9)10/h2,6,13H,1H3
• InChI Key： DLQFIMAHCOZUBT-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C=1C(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.7
• Topological Polar Surface Area: 105

Additional information on Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate (CAS No. 1805398-77-9)

Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate (CAS No. 1805398-77-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl moiety, a hydroxy group, and a nitro substituent, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection.

The structural complexity of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate makes it a valuable intermediate in synthetic chemistry. Its nitropyridine core is particularly noteworthy, as it is a common scaffold in bioactive compounds. The presence of the difluoromethyl group enhances the molecule's metabolic stability, a feature highly sought after in modern medicinal chemistry. This compound is often discussed in the context of fluorinated building blocks, a hot topic in the pharmaceutical industry due to the growing demand for fluorinated drugs.

Recent trends in chemical research highlight the importance of heterocyclic compounds like Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate. These compounds are frequently explored for their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. For instance, the nitro group in this molecule could play a role in developing novel antibiotics, while its hydroxy and carboxylate functionalities offer opportunities for further derivatization.

From a synthetic perspective, the preparation of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate involves multi-step reactions, often starting from readily available pyridine precursors. Researchers have optimized protocols to achieve high yields and purity, making this compound accessible for further studies. Its stability under various conditions also makes it a reliable candidate for large-scale applications.

In the agrochemical sector, Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate is being investigated for its potential as a pesticide intermediate. The difluoromethyl group is known to improve the bioavailability and efficacy of agrochemicals, aligning with the industry's push for more efficient and environmentally friendly solutions. This aligns with the growing consumer demand for sustainable farming practices and reduced chemical residues in food.

The compound's relevance extends to academic research, where it serves as a model for studying nitroaromatic reactivity and fluorine effects in molecular design. Publications featuring CAS No. 1805398-77-9 often focus on its spectroscopic properties, crystal structure, and computational modeling, providing valuable insights for future applications.

As the scientific community continues to explore Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-4-carboxylate, its role in advancing green chemistry and precision synthesis becomes increasingly apparent. Innovations in catalytic methods and solvent-free reactions are expected to further enhance the utility of this compound, making it a cornerstone in modern chemical research.